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Cat. No.: B2447430

Get Quote

Executive Summary
4-Tert-butyl-3-methoxybenzaldehyde (CAS 1017060-05-7) is a specialized aromatic

intermediate characterized by a lipophilic tert-butyl group and a polar methoxy substituent on a

benzaldehyde core. Unlike commodity chemicals like Vanillin (4-hydroxy-3-

methoxybenzaldehyde), this compound lacks extensive public solubility datasets.

This guide addresses that gap by providing a theoretical solubility landscape derived from

structural analogs and Quantitative Structure-Property Relationship (QSPR) models.

Furthermore, it establishes a standardized experimental protocol for researchers to generate

precise solubility curves, essential for optimizing reaction yields and designing crystallization

processes.

Key Insight: The steric bulk of the tert-butyl group significantly enhances solubility in non-polar

hydrocarbons compared to its methoxy-only analogs, while the aldehyde function maintains

solubility in polar aprotic solvents.
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Physicochemical Profile & Analog Analysis
To predict the behavior of 4-Tert-butyl-3-methoxybenzaldehyde, we analyze it alongside

structurally validated analogs. This triangulation allows for high-confidence estimation of its

solubility parameters.

Table 1: Comparative Physicochemical Properties

Property

Target Compound

(4-Tert-butyl-3-
methoxybenzaldeh
yde)

Analog 1: 4-Tert-
butylbenzaldehyde

Analog 2: 3-Ethoxy-
4-
methoxybenzaldeh
yde

CAS 1017060-05-7 939-97-9 1131-52-8

MW 192.25 g/mol 162.23 g/mol 180.20 g/mol

Physical State

Predicted: Low-

melting solid or

Viscous Oil

Liquid Solid (MP: 51-53 °C)

LogP (Est.) 3.5 – 3.9 3.2 1.6

Water Solubility Insoluble (< 50 mg/L) Very Low (120 mg/L) Low

Key Solvents
Toluene, DCM, Ethyl

Acetate
Toluene, Methanol Ethanol, Acetone

Note: The introduction of the tert-butyl group at the 4-position disrupts crystal packing less than

a 3,5-di-tert-butyl pattern, but significantly increases lipophilicity compared to ethoxy/methoxy

analogs.

Theoretical Solubility Landscape
Hansen Solubility Parameters (HSP)
For process design, we utilize the "Like Dissolves Like" principle quantified by the interaction

radius (

) in Hansen space. The target molecule possesses:
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Dispersion forces (

): High (due to tert-butyl group).

Polarity (

): Moderate (aldehyde/methoxy dipoles).

Hydrogen Bonding (

): Low (Acceptor only; no donor).

Predicted Solubility Ranking:

Chlorinated Solvents (DCM, Chloroform): Excellent solubility. High interaction with the

aromatic ring and aldehyde dipole.

Aromatic Hydrocarbons (Toluene, Xylene): Very Good. The tert-butyl group acts as a

lipophilic anchor.

Esters & Ketones (Ethyl Acetate, Acetone): Good. Suitable for reaction media but may

require cooling for crystallization.[1]

Alcohols (Methanol, Ethanol): Moderate to Good (Temperature dependent). Best candidates

for cooling crystallization.

Aliphatic Hydrocarbons (Hexane, Heptane): Poor to Moderate. Likely acts as an anti-solvent

at low temperatures.

Experimental Determination Protocols
Since specific literature values are rare, the following self-validating protocols are required to

generate actionable data for your specific batch.

Protocol A: Visual Polythermal Method (VPM)
Best for: Rapidly generating solubility curves for crystallization design.

Workflow:
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Preparation: Weigh exactly 1.0 g of solute into a precision glass vial.

Solvent Addition: Add solvent in small increments (e.g., 0.5 mL).

Heating: Heat to reflux (or specific

) until dissolved.

Cooling: Cool at a controlled rate (0.5 °C/min) with stirring.

Observation: Record the temperature (

) where the first crystal/turbidity appears.

Iteration: Add more solvent to the same vial and repeat to find

for a lower concentration.

Protocol B: Gravimetric Saturation (The Gold Standard)
Best for: Precise isothermal solubility data (e.g., at 25°C).

Saturation: Add excess solid to 10 mL of solvent. Stir at fixed temperature for 24 hours.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-heated to T).

Evaporation: Transfer a known volume of filtrate to a pre-weighed dish. Evaporate solvent

under vacuum.

Weighing: Weigh the dry residue to calculate concentration (

).

Process Development Visualization
Diagram 1: Solubility Determination Workflow
This logic flow ensures data integrity during the characterization phase.
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Caption: Standardized workflow for determining solubility limits. Gravimetric analysis is

preferred for high-solubility organic intermediates.
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Diagram 2: Solvent Selection Decision Matrix
Use this decision tree to select the optimal solvent based on the solubility data generated

above.

Solubility Data Input

High Solubility
(>150 g/L)DCM, Toluene

Moderate Solubility
(20-100 g/L)

Ethanol, IPA

Low Solubility
(<10 g/L)

Hexane, Water

Ideal Reaction Solvent
(Homogeneous)

Ideal Crystallization Solvent
(Cooling Mode)

If dS/dT is high

Ideal Anti-Solvent

Click to download full resolution via product page

Caption: Decision matrix for assigning solvent roles (Reaction medium vs. Crystallization

solvent) based on solubility thresholds.

Applications in Synthesis & Purification[4]
Reaction Solvent Selection
For reactions involving 4-Tert-butyl-3-methoxybenzaldehyde (e.g., reductive amination,

oxidation), Toluene is the recommended solvent.

Reasoning: It provides high solubility for the lipophilic tert-butyl group, allows for azeotropic

water removal (Dean-Stark), and is easily recoverable.

Purification by Crystallization
Since the compound is likely a low-melting solid, "oiling out" is a risk.

Recommended System:Ethanol/Water or Methanol/Water.

Protocol: Dissolve in warm Ethanol (

). Slowly add Water until turbidity persists. Cool slowly to
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.

Alternative: If the compound is an oil, purification via vacuum distillation is preferred (analog

BP ~250°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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